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Theoretical Framework: The Nuclear Shell Model
The spin and parity of a nuclear state are fundamental quantum mechanical properties that are

critical to understanding nuclear structure and decay processes. The primary theoretical

framework for predicting these properties is the nuclear shell model[1][2][3]. Analogous to the

electron shell model in atomic physics, the nuclear shell model describes nucleons (protons

and neutrons) occupying quantized energy levels, or shells.

Nuclei with specific numbers of protons or neutrons, known as "magic numbers" (2, 8, 20, 28,

50, 82, 126), exhibit exceptional stability due to filled nuclear shells[1][3]. For nuclei with an odd

mass number (odd-A nuclei), such as ²¹⁷Po, the spin and parity of the ground state are

determined by the properties of the last unpaired nucleon[4][5].

Shell Model Prediction for Polonium-217
Polonium-217 has 84 protons (an even number) and 133 neutrons (an odd number). The 84

protons form a closed-shell configuration, meaning their net contribution to the total angular

momentum is zero, and their combined parity is positive[5]. Therefore, the spin and parity of the

²¹⁷Po ground state are determined solely by the 133rd neutron.

The neutron magic number preceding N=133 is 126. The 133rd neutron, therefore, occupies an

orbital in the next available shell. The available single-particle orbitals above the N=126 shell

closure are, in approximate order of increasing energy: 2g₉/₂, 1i₁₁/₂, 1j₁₅/₂, 3d₅/₂, etc.[4].
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According to the shell model, the unpaired 133rd neutron will occupy the lowest energy

available orbital, which is the 2g₉/₂ orbital.

Spin (J): The total angular momentum (spin) of the nucleon in this orbital is j = 9/2.

Parity (π): The parity is determined by the orbital angular momentum quantum number (l) of

the nucleon, according to the relation π = (-1)ˡ. For a 'g' orbital, l=4. Therefore, the parity is π

= (-1)⁴ = +1 (positive).

Thus, the nuclear shell model predicts a ground state spin and parity of 9/2⁺ for Polonium-217.
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Figure 1: Shell model diagram for the 133rd neutron in ²¹⁷Po.
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Experimental Determination
The spin and parity of the ²¹⁷Po ground state have been determined experimentally through

decay spectroscopy. ²¹⁷Po is a short-lived isotope and is typically produced via the decay of

parent nuclei. The primary production pathways are the alpha (α) decay of Radon-221 (²²¹Rn)

and the beta-minus (β⁻) decay of Bismuth-217 (²¹⁷Bi)[6][7][8][9].

Decay Pathways to Polonium-217
Alpha Decay of ²²¹Rn: The decay of ²²¹Rn (T₁/₂ ≈ 25 min) populates excited states and the

ground state of ²¹⁷Po[6][7]. Studying the energies and angular correlations of the emitted

alpha particles and subsequent gamma rays (α-γ coincidence spectroscopy) provides

information on the energy levels and their quantum properties in the daughter nucleus, ²¹⁷Po.

Beta Decay of ²¹⁷Bi: The newly discovered isotope ²¹⁷Bi (T₁/₂ ≈ 98.5 s) decays via β⁻

emission to states in ²¹⁷Po[7][10]. Analysis of the beta spectrum and coincident gamma rays

allows for the construction of a level scheme for ²¹⁷Po and the assignment of spin and parity

based on decay selection rules.

²²¹Rn
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Jπ = 9/2⁺
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Figure 2: Primary decay pathways populating the ²¹⁷Po ground state.

Analysis of ²¹⁷Po Alpha Decay
Further evidence for the ground state spin and parity comes from the alpha decay of ²¹⁷Po itself

to the ground state of Lead-213 (²¹³Pb). The alpha decay hindrance factor (HF) for this

transition was found to be approximately 1.3[6]. A hindrance factor close to unity indicates that

the initial and final nuclear states have very similar configurations (an unhindered or "favored"
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transition). This strongly suggests that the unpaired neutron in ²¹⁷Po (in a g₉/₂) orbital is

transferred to the same orbital in ²¹³Pb, implying a g₉/₂ → g₉/₂ transition[6]. This provides strong

experimental support for the 9/2⁺ assignment for the ²¹⁷Po ground state.

Summary of Quantitative Data
The nuclear properties of the Polonium-217 ground state, as determined from various

experimental measurements and supported by theoretical calculations, are summarized below.

Property Value Method/Basis Reference(s)

Spin (J) 9/2
Experimental (Decay

Studies)
[11]

Parity (π) + (Positive)
Experimental (Decay

Studies)
[11]

Jπ 9/2⁺ Shell Model Prediction [6][12]

Half-life (T₁/₂) 1.53(5) s Experimental [7][9]

Decay Modes
α (~100%), β⁻

(~0.001%)
Experimental [9]

Parent Nuclides
²²¹Rn (α decay), ²¹⁷Bi

(β⁻ decay)
Experimental [9]

Detailed Experimental Protocol: Alpha-Gamma
Coincidence Spectroscopy
A key technique for determining the level structure, and thus the ground state properties, of a

nucleus like ²¹⁷Po is coincidence spectroscopy. This method involves the simultaneous

detection of two or more types of radiation emitted during a decay sequence.

Objective: To establish the energy level scheme of ²¹⁷Po by measuring the energies of alpha

particles from ²²¹Rn decay and the coincident gamma rays emitted from the de-excitation of

²¹⁷Po.

Methodology:
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Source Production: A source of ²²¹Rn is produced, often as a recoil product from the decay of

a heavier parent in a long decay chain (e.g., from a Thorium source). The ²²¹Rn atoms are

collected on a foil placed in front of a detector setup.

Detector Setup: A typical setup consists of:

An alpha particle detector (e.g., a Passivated Implanted Planar Silicon - PIPS detector)

positioned close to the source foil to detect the alpha particles from the decay of ²²¹Rn.

This detector provides precise energy information for the alpha particles.

A gamma-ray detector (e.g., a High-Purity Germanium - HPGe detector) placed at a

specific angle relative to the alpha detector. This detector measures the energy of the

gamma rays emitted as the excited ²¹⁷Po nucleus decays to its ground state.

Coincidence Electronics: The signals from both detectors are processed by fast timing

electronics. A coincidence unit is used to record events only when an alpha particle and a

gamma ray are detected within a very short time window (nanoseconds). This ensures that

the detected gamma ray is directly associated with the specific alpha decay event.

Data Acquisition: For each coincidence event, the energies of both the alpha particle (Eα)

and the gamma ray (Eγ) are recorded. This creates a two-dimensional spectrum (Eα vs. Eγ).

Analysis:

By gating on a specific alpha peak (corresponding to decay to a particular excited state in

²¹⁷Po), one can obtain a clean spectrum of the gamma rays that de-excite that state.

The energy of an excited state (E*) is determined by the difference in the Q-value of the

decay and the kinetic energy of the alpha particle that populates it.

The analysis of gamma-ray energies and intensities, combined with angular correlation

measurements (by using multiple gamma detectors at different angles), allows for the

determination of the spin and parity of the nuclear levels based on the multipolarity of the

gamma transitions.
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Experimental Workflow: α-γ Coincidence Spectroscopy
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Figure 3: Workflow for α-γ coincidence spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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